Cas no 105686-91-7 (1-(4-Methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one)

• Product Name: 1-(4-Methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• CAS No: 105686-91-7
• MF: C₁₉H₂₀O₅
• MW: 328.359106063843
• MDL: MFCD00117867
• CID: 126812
• PubChem ID: 5351006
• Update Time: 2025-11-02

1-(4-Methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• 2-Propen-1-one,1-(4-methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)-
• AC1L62DP
• ACMC-20m8s6
• AG-D-19471
• CTK4A4022
• NCIOpen2_009631
• SureCN615818
• 163074-67-7
• (2E)-1-(4-Methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)-2-propen-1-one #
• SR-01000239380-1
• CHEMBL187437
• MFCD00117867
• (2E)-1-(4-methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• trans-3,4,4',5-Tetramethoxychalcone
• F1042-0024
• AKOS001307378
• (E)-1-(4-METHOXYPHENYL)-3-(3,4,5-TRIMETHOXYPHENYL)-2-PROPEN-1-ONE
• 1-(4-Methoxyphenyl)3-(3,5-Trimethoxyphenyl) Prop-2-one-1- one
• Z46053770
• SCHEMBL13018517
• XJYIPYGBDWACTE-BJMVGYQFSA-N
• BDBM50542431
• 105686-91-7
• (E)-1-(4-methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• NSC631361
• SR-01000239380
• NSC-631361
• 1-(4-methoxy-phenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• NCI60_010238
• DTXSID80293599
• UPCMLD0ENAT5700965:001
• SCHEMBL615818
• CID 260070
• AKOS034380519

• MDL： MFCD00117867
• Inchi： 1S/C19H20O5/c1-21-15-8-6-14(7-9-15)16(20)10-5-13-11-17(22-2)19(24-4)18(12-13)23-3/h5-12H,1-4H3
• InChI Key： XJYIPYGBDWACTE-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C=CC(C2C=CC(=CC=2)OC)=O)=CC=1OC)OC

Computed Properties

• Exact Mass: 328.13100
• Monoisotopic Mass: 328.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 53.99000
• LogP: 3.61710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on 1-(4-Methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one

Exploring the Potential of 1-(4-Methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one (CAS 105686-91-7) in Modern Research and Applications

The compound 1-(4-Methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one (CAS 105686-91-7) is a fascinating molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Known for its unique structural features, this compound belongs to the class of chalcone derivatives, which are renowned for their diverse biological activities. Researchers are particularly interested in its potential as a pharmacological agent, given its ability to interact with various biological targets.

One of the key reasons behind the growing interest in 1-(4-Methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one is its structural similarity to naturally occurring flavonoids. These compounds are widely studied for their antioxidant, anti-inflammatory, and anticancer properties. Recent studies have explored its role in modulating cellular pathways, making it a promising candidate for drug development. The presence of multiple methoxy groups in its structure enhances its solubility and bioavailability, which are critical factors in pharmaceutical applications.

In addition to its medicinal potential, CAS 105686-91-7 has also found applications in material science. Its conjugated double bond system makes it an interesting candidate for organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers are investigating its optoelectronic properties, which could lead to breakthroughs in sustainable energy technologies. This dual applicability in both healthcare and green energy solutions highlights the versatility of this compound.

The synthesis of 1-(4-Methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one typically involves a Claisen-Schmidt condensation reaction, a well-established method for producing chalcone derivatives. This process is favored for its efficiency and scalability, making it suitable for industrial production. Recent advancements in synthetic chemistry have further optimized the yield and purity of this compound, ensuring its availability for both research and commercial purposes.

From a market perspective, the demand for CAS 105686-91-7 is expected to rise, driven by its potential in drug discovery and material science. Pharmaceutical companies are increasingly investing in chalcone-based compounds due to their broad-spectrum biological activities. Similarly, the push for sustainable technologies is fueling research into organic electronic materials, where this compound could play a pivotal role. As a result, suppliers and manufacturers are scaling up production to meet the growing needs of these industries.

For researchers and industry professionals, understanding the properties and applications of 1-(4-Methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one is crucial. Its ability to serve as a building block for more complex molecules adds to its appeal. Moreover, its compatibility with various chemical modifications allows for the development of tailored derivatives with enhanced functionalities. This adaptability makes it a valuable asset in both academic and industrial settings.

In conclusion, CAS 105686-91-7 represents a compound of significant scientific and commercial interest. Its multifaceted applications in medicine and material science underscore its potential to address some of the most pressing challenges in these fields. As research continues to uncover new uses and benefits, 1-(4-Methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one is poised to become a cornerstone in the development of next-generation therapeutics and sustainable technologies.